Iprotiazem
Iprotiazem
Brand Name:
Vulcanchem
CAS No.:
105118-13-6
VCID:
VC0009621
InChI:
InChI=1S/C37H49N3O5S/c1-27(2)37(36(41)38(3)30-14-8-10-16-34(30)46-37)29-13-7-9-15-31(29)45-24-12-11-18-39-20-22-40(23-21-39)19-17-28-25-32(42-4)35(44-6)33(26-28)43-5/h7-10,13-16,25-27H,11-12,17-24H2,1-6H3/t37-/m1/s1
SMILES:
CC(C)C1(C(=O)N(C2=CC=CC=C2S1)C)C3=CC=CC=C3OCCCCN4CCN(CC4)CCC5=CC(=C(C(=C5)OC)OC)OC
Molecular Formula:
C37H49N3O5S
Molecular Weight:
647.9 g/mol
Iprotiazem
CAS No.: 105118-13-6
VCID: VC0009621
Molecular Formula: C37H49N3O5S
Molecular Weight: 647.9 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 105118-13-6 |
|---|---|
| Product Name | Iprotiazem |
| Molecular Formula | C37H49N3O5S |
| Molecular Weight | 647.9 g/mol |
| IUPAC Name | (2R)-4-methyl-2-propan-2-yl-2-[2-[4-[4-[2-(3,4,5-trimethoxyphenyl)ethyl]piperazin-1-yl]butoxy]phenyl]-1,4-benzothiazin-3-one |
| Standard InChI | InChI=1S/C37H49N3O5S/c1-27(2)37(36(41)38(3)30-14-8-10-16-34(30)46-37)29-13-7-9-15-31(29)45-24-12-11-18-39-20-22-40(23-21-39)19-17-28-25-32(42-4)35(44-6)33(26-28)43-5/h7-10,13-16,25-27H,11-12,17-24H2,1-6H3/t37-/m1/s1 |
| Standard InChIKey | JSLZUBLGGPEVQN-DIPNUNPCSA-N |
| SMILES | CC(C)C1(C(=O)N(C2=CC=CC=C2S1)C)C3=CC=CC=C3OCCCCN4CCN(CC4)CCC5=CC(=C(C(=C5)OC)OC)OC |
| Canonical SMILES | CC(C)C1(C(=O)N(C2=CC=CC=C2S1)C)C3=CC=CC=C3OCCCCN4CCN(CC4)CCC5=CC(=C(C(=C5)OC)OC)OC |
| PubChem Compound | 195131 |
| Last Modified | Feb 18 2024 |
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